Cas no 479482-37-6 (Palau'imide)

• Product Name: Palau'imide
• CAS No: 479482-37-6
• MF: C₂₅H₃₆N₂O₄
• MW: 428.564347267151
• CID: 6766049
• PubChem ID: 21776646
• Update Time: 2024-03-03

Palau'imide Chemical and Physical Properties

Names and Identifiers

• (+)-Palau'imide
• 479482-37-6
• Palauimide
• Palau'imide

• Inchi： 1S/C25H36N2O4/c1-7-8-12-17(4)23(28)26-21(16(2)3)25(30)27-20(15-19-13-10-9-11-14-19)22(31-6)18(5)24(27)29/h9-11,13-14,16-17,20-21H,7-8,12,15H2,1-6H3,(H,26,28)/t17?,20-,21+/m0/s1
• InChI Key： HMXDFLALTRZBII-GLTUQPQBSA-N
• SMILES： C1([C@H](CC2C=CC=CC=2)N(C([C@@H](C(C)C)NC(C(CCCC)C)=O)=O)C(=O)C=1C)OC

Computed Properties

• Exact Mass: 428.26750763g/mol
• Monoisotopic Mass: 428.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.258
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives